Cas no 1526577-45-6 (N4-Isobutyl-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-Isobutyl-N6-methylpyrimidine-4,6-diamine
• CAS No: 1526577-45-6
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5047879
• Update Time: 2025-05-22

N4-Isobutyl-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-isobutyl-N6-methylpyrimidine-4,6-diamine
• 6-N-methyl-4-N-(2-methylpropyl)pyrimidine-4,6-diamine
• N4-Isobutyl-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C9H16N4/c1-7(2)5-11-9-4-8(10-3)12-6-13-9/h4,6-7H,5H2,1-3H3,(H2,10,11,12,13)
• InChI Key： MEQUTXYYUYHNNE-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)NC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8

Additional information on N4-Isobutyl-N6-methylpyrimidine-4,6-diamine

N4-Isobutyl-N6-methylpyrimidine-4,6-diamine (CAS 1526577-45-6): A Comprehensive Overview

N4-Isobutyl-N6-methylpyrimidine-4,6-diamine (CAS 1526577-45-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isobutyl and methyl substitutions, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, C9H16N4, offers a versatile scaffold for drug design, particularly in targeting enzymes and receptors involved in metabolic pathways.

The growing interest in N4-Isobutyl-N6-methylpyrimidine-4,6-diamine is driven by its potential applications in cancer research, neurodegenerative diseases, and anti-inflammatory therapies. Researchers are particularly intrigued by its ability to modulate key biological processes, making it a hot topic in medicinal chemistry and drug discovery. With the rise of personalized medicine and targeted therapies, this compound is increasingly being explored for its specificity and efficacy.

One of the most frequently searched questions about CAS 1526577-45-6 is its synthesis method. The compound is typically synthesized through a multi-step process involving the condensation of pyrimidine precursors with isobutylamine and methylamine derivatives. The purity and yield of N4-Isobutyl-N6-methylpyrimidine-4,6-diamine are critical factors, as they directly impact its performance in biological assays and clinical studies.

In the context of market trends, the demand for N4-Isobutyl-N6-methylpyrimidine-4,6-diamine is expected to grow, driven by advancements in high-throughput screening and computational drug design. Pharmaceutical companies and research institutions are actively seeking high-quality batches of this compound to accelerate their R&D pipelines. Additionally, its relevance in AI-driven drug discovery platforms has further boosted its prominence in the scientific community.

Another area of interest is the safety profile of N4-Isobutyl-N6-methylpyrimidine-4,6-diamine. While it is not classified as a hazardous substance, proper handling and storage are essential to maintain its stability. Researchers often inquire about its solubility, stability under various pH conditions, and compatibility with other reagents. These properties are crucial for designing effective in vitro and in vivo experiments.

The patent landscape surrounding CAS 1526577-45-6 is also evolving, with several applications filed for its use in combination therapies and nanoparticle drug delivery systems. This highlights its potential to address unmet medical needs, particularly in oncology and immunology. As the scientific community continues to uncover its mechanisms of action, N4-Isobutyl-N6-methylpyrimidine-4,6-diamine is poised to become a cornerstone in modern pharmacology.

In summary, N4-Isobutyl-N6-methylpyrimidine-4,6-diamine (CAS 1526577-45-6) represents a promising candidate for future therapeutic innovations. Its unique chemical properties, combined with its applicability in cutting-edge research, make it a valuable asset for scientists and clinicians alike. As the demand for precision medicine and targeted drug development grows, this compound is likely to remain at the forefront of biomedical advancements.